Cas no 80538-44-9 (Propanimidic acid, N-hydroxy-, ethyl ester)

• Product Name: Propanimidic acid, N-hydroxy-, ethyl ester
• CAS No: 80538-44-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 4195114
• PubChem ID: 73165643
• Update Time: 2025-04-24

Propanimidic acid, N-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, N-hydroxy-, ethyl ester
• ethyl N-hydroxypropanimidate
• 80538-44-9

• Inchi： 1S/C5H11NO2/c1-3-5(6-7)8-4-2/h7H,3-4H2,1-2H3
• InChI Key： WPIRPQXKKISQTG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC)=NO

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų